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Anilazine: Parent Compound Profile

The table below summarizes key data for the fungicide anilazine. Its tendency to bioaccumulate and high

toxicity to aquatic life are notable [1].

Property Value |/ Description

IUPAC Name 4,6-dichloro-N-(2-chlorophenyl)-1,3,5-triazin-2-amine [1]

Water Solubility 8 mg/L (20°C, pH 7) - considered low [1]

Mode of Action Non-systemic fungicide with multi-site activity (FRAC Code: M08) [1]

Acute Toxicity (Rainbow Trout)*  Highly toxic; LCso = 0.1 mg/L [1]

Bioaccumulation Potential Considered high (based on Log P and other factors) [1]

Regulatory Status Largely obsolete and not approved in the EU [1]

Note: LCso (Lethal Concentration 50) is the concentration in water that causes death in 50% of a test

population over a specified time [2].
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Photodegradation of Anilazine and Product Formation

Evidence indicates that anilazine undergoes photochemical reactions, but the toxicity of these products is not

quantified in the available search results.

¢ Reaction Type: Under sunlight irradiation, anilazine can undergo photoinduced addition reactions
with compounds containing carbon-carbon double bonds (C=C), such as cyclohexene and methyl
oleate [3].

e Proposed Mechanism: The reaction proceeds via a radical mechanism and results in the formation
of several addition products, including a dechlorinated photoproduct [3].

¢ Environmental Significance: This reaction is considered a plausible pathway for the formation of
"bound residues" on the waxy cuticles of plants, which are difficult to detect with standard analytical
methods [3].

The following diagram illustrates this general photodegradation pathway for anilazine:
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Experimental Protocol for Photoproduct Formation
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The methodology for studying anilazine photoproduct formation is based on a 2000 laboratory study [3].

Please note that this is a historical protocol, and modern analytical techniques may offer improvements.

1. Reaction Setup: Dissolve anilazine in a model solvent system containing an olefinic compound
(e.g., cyclohexene or methyl oleate) that mimics plant cuticle constituents.
2. Light Exposure: Irradiate the solution using a sunlight simulator or natural sunlight for a defined
period. Use a control sample kept in the dark for comparison.
3. Product Isolation: After irradiation, separate the resulting photoproducts using preparative High-
Performance Liquid Chromatography (HPLC).
4. Product Analysis: Identify and characterize the isolated photoproducts using a combination of
technigues:

o Analytical HPLC for purity and retention time.

o Mass Spectrometry (MS) for determining molecular mass and structural fragments.

o Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C) for detailed structural

elucidation.

Research Gaps and Next Steps

A quantitative toxicity comparison between anilazine and its photoproducts is not available in the current

search results. To fill this gap, consider the following research strategies:

¢ Toxicity Testing of Isolated Photoproducts: Following the isolation protocol, you could subject the

purified photoproducts to standard acute and chronic toxicity bioassays. Common test organisms
include Daphnia magna (water flea) for aquatic toxicity and Vibrio fischeri (using Microtox) for rapid
screening [4] [5]. This would generate the comparative LCso or ECso data you require.

Investigate General Phototoxicity Mechanisms: Since specific data for anilazine is scarce,
researching the general principles of photo-induced toxicity can be valuable. Some pesticides
become more toxic after absorbing light, leading to the generation of Reactive Oxygen Species
(ROS) or highly toxic photolytic products [4]. You could design experiments to test if this occurs with
anilazine.

Utilize Predictive Models: Explore computational toxicology tools, such as the ToxACoL platform
mentioned in one study, which uses machine learning to predict multi-species acute toxicity [6]. This
could provide preliminary hazard assessments for the predicted photoproducts.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s518915?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/11057576/
https://www.smolecule.com/products/s518915?utm_src=pdf-body
https://www.smolecule.com/products/s518915?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0959652623008843
https://pmc.ncbi.nlm.nih.gov/articles/PMC10107608/
https://www.smolecule.com/products/s518915?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0959652623008843
https://www.smolecule.com/products/s518915?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12218982/
https://www.smolecule.com/products/s518915?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s518915?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

References

1. Anilazine (Ref: ENT 26 058) - AERU [sitem.herts.ac.uk]

2. What is a LDso and LCso? [ccohs.ca]

3. Photoinduced addition of the fungicide anilazine to ... [pubmed.ncbi.nim.nih.gov]

4. Photo-induced toxicity of pesticides in aqueous environment [sciencedirect.com]

5. Prioritizing Pesticides of Potential Concern and Identifying ... [pmc.ncbi.nim.nih.gov]
6. ToxACoL: an endpoint-aware and task-focused compound ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [anilazine photoproducts vs parent compound toxicity]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b518915#anilazine-

photoproducts-vs-parent-compound-toxicity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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